5-[1-(3-chlorophenoxy)ethyl]-3-(2-thienyl)-1,2,4-oxadiazole

• IUPAC Name: 5-[1-(3-chlorophenoxy)ethyl]-3-thiophen-2-yl-1,2,4-oxadiazole
• InChI: InChI=1S/C14H11ClN2O2S/c1-9(18-11-5-2-4-10(15)8-11)14-16-13(17-19-14)12-6-3-7-20-12/h2-9H,1H3
• InChI Key: UTWRMLQUPDTKNC-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=NC(=NO1)C2=CC=CS2)OC3=CC(=CC=C3)Cl
• Molecular Formula: C14H11ClN2O2S
• Molecular Weight: 306.8 g/mol

Description

5-[1-(3-chlorophenoxy)ethyl]-3-(2-thienyl)-1,2,4-oxadiazole is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as COT-1 and belongs to the class of oxadiazoles, which are widely used in medicinal chemistry and drug discovery.

Mechanism of Action

The mechanism of action of 5-[1-(3-chlorophenoxy)ethyl]-3-(2-thienyl)-1,2,4-oxadiazole is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes and proteins in the body, thereby preventing the growth and proliferation of cancer cells and pathogens.
Biochemical and Physiological Effects:
5-[1-(3-chlorophenoxy)ethyl]-3-(2-thienyl)-1,2,4-oxadiazole has been shown to have various biochemical and physiological effects. In vitro studies have demonstrated that this compound can inhibit the growth and proliferation of cancer cells and pathogens, induce apoptosis, and modulate the immune response. In vivo studies have shown that this compound can reduce tumor growth and improve survival rates in animal models of cancer.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-[1-(3-chlorophenoxy)ethyl]-3-(2-thienyl)-1,2,4-oxadiazole in lab experiments is its potent activity against cancer cells and pathogens. This compound is also relatively easy to synthesize and has a low toxicity profile. However, one of the limitations of using this compound is its limited solubility in aqueous solutions, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on 5-[1-(3-chlorophenoxy)ethyl]-3-(2-thienyl)-1,2,4-oxadiazole. One direction is to further investigate the mechanism of action of this compound and identify its molecular targets. Another direction is to explore the potential applications of this compound in other fields, such as material science and agriculture. Additionally, future research could focus on developing new derivatives of this compound with improved properties and activity against specific diseases and pests.

Scientific Research Applications

5-[1-(3-chlorophenoxy)ethyl]-3-(2-thienyl)-1,2,4-oxadiazole has been extensively studied for its potential applications in various fields, including medicinal chemistry, agriculture, and material science. In medicinal chemistry, this compound has shown promising results in the treatment of various diseases, including cancer, inflammation, and infectious diseases. In agriculture, this compound has been used as a pesticide and herbicide due to its potent activity against pests and weeds. In material science, this compound has been used in the development of new materials with improved properties.